Cas no 243467-76-7 (1H-Indole, 1-(4-fluorophenyl)-5-(2-pyridinyl)-)

1H-Indole, 1-(4-fluorophenyl)-5-(2-pyridinyl)- structure
243467-76-7 structure
Product name:1H-Indole, 1-(4-fluorophenyl)-5-(2-pyridinyl)-
CAS No:243467-76-7
MF:C19H13FN2
MW:288.318327665329
CID:1416825
PubChem ID:18177242

1H-Indole, 1-(4-fluorophenyl)-5-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-(4-fluorophenyl)-5-(2-pyridinyl)-
    • 1-(4-fluorophenyl)-5-(2-pyridyl)-1H-indole
    • DB-345302
    • 243467-76-7
    • SCHEMBL6960921
    • Inchi: InChI=1S/C19H13FN2/c20-16-5-7-17(8-6-16)22-12-10-15-13-14(4-9-19(15)22)18-3-1-2-11-21-18/h1-13H
    • InChI Key: XCSZUHPNODESBZ-UHFFFAOYSA-N
    • SMILES: C1=CC=NC(=C1)C2=CC3=C(C=C2)N(C=C3)C4=CC=C(C=C4)F

Computed Properties

  • Exact Mass: 288.10639
  • Monoisotopic Mass: 288.10627659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8Ų
  • XLogP3: 4.4

Experimental Properties

  • PSA: 17.82

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